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Compound of Interest

Compound Name: 1-Chloro-3-propoxypropane

Cat. No.: B8577717

Get Quote

CAS Registry Number: 4161-23-3 Chemical Formula: C₆H₁₃ClO Molecular Weight: 136.62

g/mol [1][2]

Executive Summary & Chemical Identity
1-Chloro-3-propoxypropane (Propyl 3-chloropropyl ether) is a specialized alkylating agent

used primarily in medicinal chemistry and organic synthesis to introduce a propyl-ether linker.

[1][2] Unlike its more common analogs (e.g., 1-chloro-3-methoxypropane), this compound

offers a specific lipophilic spacer length (3-carbon ether chain) critical for optimizing the

pharmacokinetic properties of drug candidates, particularly in Fragment-Based Drug Discovery

(FBDD) and PROTAC linker design.[1][2]

This guide addresses the procurement challenges associated with this niche "building block,"

provides a validated "Make vs. Buy" analysis, and details the technical protocols for its safe

handling and application.
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Property Specification

IUPAC Name 1-Chloro-3-propoxypropane

SMILES CCCOCCCCl

InChI Key QODHJTGZDDJFDK-UHFFFAOYSA-N

Boiling Point ~144°C (Predicted at 760 mmHg)

Density ~0.9 ± 0.1 g/cm³

Flash Point ~40-50°C (Estimated - Treat as Flammable)

Solubility
Soluble in organic solvents (DCM, THF, Ethyl

Acetate); limited solubility in water.[1][2]

Procurement Strategy: Suppliers & Pricing
Current Market Status: Niche Availability.[1][2] Unlike commodity reagents, CAS 4161-23-3 is

often listed as "Inquire" or "Out of Stock" by major catalog distributors.[1][2] It is frequently

synthesized on-demand or stocked by specialized building-block vendors.[1][2]

Validated Supplier Landscape
The following suppliers have historically listed CAS 4161-23-3 or possess the specific

precursors to manufacture it.

Supplier Catalog / SKU Availability Status
Estimated Price
(Research Scale)

BLD Pharm BD01095574 High Probability $80 - $120 / 1g

Enamine ENAH3048590A Region Dependent
Inquire (Likely

>$150/g)

Sigma-Aldrich Via Sourcing Low (Third-party) High Markup

Fluorochem Custom Inquire Custom Quote
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Procurement Insight: If the lead time for CAS 4161-23-3 exceeds 4 weeks, it is often more time-

efficient to synthesize it in-house using the protocol in Section 4.[1][2] The precursors (1-Bromo-

3-chloropropane and n-Propanol) are commodity chemicals available overnight.[1][2]

Quality Control (QC) Checklist
When receiving this reagent, verify the following to ensure experimental success:

GC Purity: Must be >95%. Impurities often include 1,3-dichloropropane (from synthesis side

reactions) or propanol residues.[1][2]

Appearance: Clear, colorless liquid.[1] Yellowing indicates oxidation or stabilizer failure.[1][2]

H-NMR Verification: Look for the characteristic triplet of the -CH2-Cl group around

3.6 ppm and the ether methylenes around

3.4-3.5 ppm.[1][2]

Technical Application: Synthesis & Mechanism
The primary utility of 1-Chloro-3-propoxypropane is as an electrophile in nucleophilic

substitution reactions (

).[1][2] The terminal chloride serves as a leaving group, allowing the attachment of the propoxy-
propyl chain to amines, phenols, or thiols.[1][2]

Reaction Mechanism: N-Alkylation
The following diagram illustrates the

mechanism where a secondary amine attacks 1-Chloro-3-propoxypropane.
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Figure 1: SN2 Reaction Pathway for N-Alkylation using 1-Chloro-3-propoxypropane.

"Make vs. Buy" Protocol: In-House Synthesis
Due to the high cost and low availability of CAS 4161-23-3, in-house synthesis is a validated,

cost-effective alternative.[1][2]

Reaction Strategy: Williamson Ether Synthesis Precursors: 1-Bromo-3-chloropropane (CAS

109-70-6) + n-Propanol.[1][2] Rationale: The bromide in 1-bromo-3-chloropropane is

significantly more reactive than the chloride.[1][2] By using controlled conditions, we can

selectively displace the bromide with propoxide, leaving the chloride intact for future reactions.

[1]

Step-by-Step Methodology
Scale: 50 mmol Yield Target: 65-75%

Preparation of Sodium Propoxide:

Setup a dry 250 mL round-bottom flask (RBF) with a reflux condenser and N₂ inlet.

Add n-Propanol (60 mL) (Solvent & Reagent).[1][2]

Slowly add Sodium Metal (1.15 g, 50 mmol) in small pieces. Caution: Hydrogen gas

evolution.[1] Stir until dissolved.

Alternative: Use Sodium Hydride (60% in oil) if sodium metal handling is restricted.[1]

Alkylation:
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Cool the propoxide solution to 0°C.[1][2]

Add 1-Bromo-3-chloropropane (7.87 g, 50 mmol) dropwise over 20 minutes.

Critical Control: Do not rush addition to avoid bis-alkylation or elimination side products.[1]

[2]

Reflux & Workup:

Warm to room temperature, then reflux for 4-6 hours. Monitor by TLC (or GC).[1][2]

Cool mixture and filter off the NaBr salt precipitate.[1]

Concentrate the filtrate (remove excess propanol) under reduced pressure.[1]

Purification:

Dissolve residue in Diethyl Ether or DCM.[1][2] Wash with water (2x) and brine (1x).[1][2]

Dry over MgSO₄, filter, and concentrate.[1]

Distillation: Purify the crude oil by vacuum distillation to obtain pure 1-Chloro-3-
propoxypropane.[1][2]

Handling, Safety & Storage (SDS Summary)
Hazard Classification:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][3]

Flammable Liquid: (Category 3 or 4 depending on exact flash point).[1]

Storage Protocol:

Temperature: Store at 2-8°C (Refrigerate).
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Atmosphere: Hygroscopic; store under Nitrogen or Argon to prevent hydrolysis of the chloro-

group over long periods.[1][2]

Container: Tightly sealed glass vial with Teflon-lined cap.[1][2]

Emergency Response:

Skin Contact: Wash immediately with soap and water for 15 minutes.[1][4]

Spill: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust).[1][2]

Ventilate area.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1026602-92-5|3-(3-Chloropropoxy)propan-1-ol|BLD Pharm [bldpharm.com]

2. 1016698-35-3|1-Chloro-3-(2-methylpropoxy)propane|BLD Pharm [bldpharm.com]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. youtube.com [youtube.com]

To cite this document: BenchChem. [Technical Procurement & Handling Guide: 1-Chloro-3-
propoxypropane]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.bldpharm.com/products/1026602-92-5.html
https://www.fishersci.com/store/msds?partNumber=AAA13489&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.fishersci.com/store/msds?partNumber=AC109290250&productDescription=1-CHLORO-3-HYDROXYPROPAN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13489&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.youtube.com/watch?v=gva5uTfDAQs
https://pubchem.ncbi.nlm.nih.gov/compound/20553682
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://prepchem.com/synthesis-of-1-chloro-3-propoxy-2-propanol
https://www.benchchem.com/product/b8577717?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.fishersci.com/store/msds?partNumber=AC109290250&productDescription=1-CHLORO-3-HYDROXYPROPAN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13489&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.youtube.com/watch?v=gva5uTfDAQs
https://www.benchchem.com/product/b8577717/docs#technical-procurement-handling-guide-1-chloro-3-propoxypropane
https://www.benchchem.com/product/b8577717/docs#technical-procurement-handling-guide-1-chloro-3-propoxypropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8577717/docs#technical-procurement-handling-
guide-1-chloro-3-propoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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